(Butan-2-yl)(pyrimidin-5-ylmethyl)amine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• SMILES: CCC(C)NCC1=CN=CN=C1
• InChI: InChI=1S/C9H15N3/c1-3-8(2)12-6-9-4-10-7-11-5-9/h4-5,7-8,12H,3,6H2,1-2H3
• InChIKey: ALMZSBWZUOPLOV-UHFFFAOYSA-N

(Butan-2-yl)(pyrimidin-5-ylmethyl)amine – Structural Identity, Class, and Procurement-Relevant Baseline

(Butan-2-yl)(pyrimidin-5-ylmethyl)amine (CAS 1343759-91-0) is a synthetic secondary amine belonging to the N-alkyl pyrimidin-5-ylmethylamine class, with the molecular formula C₉H₁₅N₃ and a molecular weight of 165.24 g·mol⁻¹ . The compound features a pyrimidine ring linked via a methylene bridge to a secondary amine bearing a sec-butyl (butan-2-yl) substituent . It is supplied as a research-grade building block at 98% purity and is structurally characterized by a computed LogP of 1.36, a topological polar surface area (TPSA) of 37.81 Ų, four rotatable bonds, and one chiral center at the sec-butyl 2-position, which renders the compound a racemic mixture in its standard commercial form .

Chiral fragment building block Racemic sec-butyl center enables enantioselective SAR exploration in fragment-based library design

Pyrimidine scaffold Privileged heterocycle for kinase, dehydrogenase, and methyltransferase target class synthesis

Branching architecture probe Steric differentiation with retained lipophilicity for structure-activity relationship studies

Why Generic Substitution Fails for (Butan-2-yl)(pyrimidin-5-ylmethyl)amine – The Branching Architecture Matters

Within the C₉H₁₅N₃ isomer family of N-(pyrimidin-5-ylmethyl)alkylamines, the alkyl chain architecture—linear, branched, or regioisomeric—governs critical molecular properties including lipophilicity, conformational flexibility, steric encumbrance, and stereochemical complexity. The sec-butyl (butan-2-yl) substituent introduces a chiral sp³ carbon at the branching point, a feature absent in the n-butyl and tert-butyl congeners, and generates a rotatable bond count of four, which is identical to the n-butyl analog but substantially higher than the tert-butyl-substituted regioisomer (one rotatable bond) . These differences directly affect molecular recognition, binding pose diversity, and physicochemical optimization strategies, meaning that in-class compounds cannot be treated as drop-in replacements without re-optimizing the entire property profile .

Achiral analogs lack stereochemical control

n-Butyl and tert-butyl congeners contain no stereogenic center, limiting enantioselective recognition and library diversity

Conformational flexibility differs markedly

tert-Butyl regioisomer is highly constrained (substantially fewer rotatable bonds), altering binding entropy and induced-fit behavior

Property profiles do not transfer directly

Similar computed lipophilicity does not guarantee comparable steric, basicity, or solubility profiles; re-optimization may be required

Quantitative Differentiation Evidence for (Butan-2-yl)(pyrimidin-5-ylmethyl)amine Versus Closest Analogs

Chiral sp³ Center Introduces Stereochemical Complexity Absent in Linear and Symmetric Branched Analogs

The sec-butyl (butan-2-yl) substituent of the target compound contains a stereogenic sp³ carbon at the point of branching (C-2 of the butyl chain), yielding a racemic mixture in standard commercial supply. In contrast, the n-butyl analog (CAS 1339763-84-6) and the tert-butyl-substituted regioisomer (CAS 944899-70-1) are achiral molecules with no stereogenic centers . This structural feature is critical for applications requiring enantioselective recognition, diastereomeric resolution, or the generation of stereochemically defined compound libraries.

Stereogenic centers

Head-to-head

1 chiral center (racemic) vs 0 in n-butyl and tert-butyl analogs

Enables chiral resolution and enantioselective SAR exploration

Standard commercial form is racemic; chiral separation requires additional method development

Evidence Dimension	Number of stereogenic centers (sp³ chiral carbons)
Target Compound Data	1 chiral center (racemic mixture at sec-butyl C-2 position)
Comparator Or Baseline	n-Butyl analog (CAS 1339763-84-6): 0 chiral centers. tert-Butyl regioisomer (CAS 944899-70-1): 0 chiral centers.
Quantified Difference	1 vs. 0 stereogenic centers; enables chiral resolution and enantioselective SAR exploration
Conditions	Structural analysis based on SMILES: Target CCC(C)NCc1cncnc1; n-Butyl CCCCNCC1=CN=CN=C1; tert-Butyl regioisomer NCC1=CN=C(C(C)(C)C)N=C1

Why This Matters

Chirality is a first-order determinant of biological target engagement and ADME properties; the presence of a racemic chiral center distinguishes this compound from achiral in-class alternatives for fragment elaboration and lead optimization campaigns.

LogP Nearly Identical to n-Butyl Analog but with Markedly Different Steric Bulk and Branching Profile

The computed LogP of (butan-2-yl)(pyrimidin-5-ylmethyl)amine is 1.3647, which is nearly indistinguishable from the n-butyl analog (LogP 1.3663) despite the sec-butyl group's branched architecture . The tert-butyl regioisomer (CAS 944899-70-1), however, exhibits a lower LogP of 1.2328 . This means the target compound retains n-butyl-like lipophilicity while introducing steric branching that alters van der Waals interactions and conformational preferences independently of partition coefficient.

Lipophilicity (LogP)

Head-to-head

Target LogP 1.36, Δ to n-butyl ~0.002, Δ to tert-butyl ~0.13

Retains n-butyl-like lipophilicity while steric branching differentiates binding profile

Computed values; experimental validation may refine ranking

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 1.3647
Comparator Or Baseline	n-Butyl analog (CAS 1339763-84-6): LogP = 1.3663. tert-Butyl regioisomer (CAS 944899-70-1): LogP = 1.2328.
Quantified Difference	ΔLogP (target vs. n-butyl) = 0.0016 (negligible). ΔLogP (target vs. tert-butyl regioisomer) = 0.1319 (target is 0.13 log units more lipophilic).
Conditions	Computed LogP values from Leyan database, consistent computational method across all three compounds

Why This Matters

In medicinal chemistry, lipophilicity governs membrane permeability, solubility, and off-target binding. The ability to maintain n-butyl-like LogP while introducing a sterically differentiated branched architecture allows SAR exploration of steric effects decoupled from lipophilicity changes.

Rotatable Bond Count Differentiates Conformational Flexibility from Constrained tert-Butyl Regioisomer

The target compound possesses four rotatable bonds, affording significant conformational flexibility in the sec-butylamino side chain . The n-butyl analog also has four rotatable bonds and similar flexibility, but the tert-butyl-substituted regioisomer (CAS 944899-70-1) is highly constrained with only one rotatable bond . This difference in degrees of conformational freedom directly impacts entropy of binding, induced-fit recognition, and the accessible conformational space for target engagement.

Rotatable bonds

Head-to-head

4 rotatable bonds (same as n-butyl), vs 1 in tert-butyl regioisomer

Conformational flexibility distinct from constrained regioisomer; impacts binding entropy

Rotatable bond count per computational pipeline

Evidence Dimension	Number of rotatable bonds
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	n-Butyl analog (CAS 1339763-84-6): 4 rotatable bonds. tert-Butyl regioisomer (CAS 944899-70-1): 1 rotatable bond.
Quantified Difference	ΔRotatable bonds (target vs. tert-butyl regioisomer) = 3. Target and n-butyl analog are identical in rotatable bond count.
Conditions	Rotatable bond count as reported by Leyan computational pipeline

Why This Matters

Rotatable bond count is a key determinant of ligand binding entropy, oral bioavailability (Veber rules), and the ability to sample bioactive conformations. The stark three-bond difference versus the tert-butyl regioisomer makes these compounds non-interchangeable in any project where conformational selection matters.

Fragment-Like Physicochemical Profile Suits FBDD While tert-Butyl Regioisomer Shows Altered Basicity

With MW 165.24, TPSA 37.81 Ų, three hydrogen bond acceptors, one hydrogen bond donor, and four rotatable bonds, (butan-2-yl)(pyrimidin-5-ylmethyl)amine conforms to fragment-like property space suitable for fragment-based drug discovery (FBDD) screening libraries . The n-butyl analog shares an identical HBA/HBD profile (3/1) . The tert-butyl regioisomer, while sharing the same HBA/HBD count, exhibits a predicted pKa of 7.95±0.29, which may differ from the sec-butyl analog due to steric and electronic effects of the tert-butyl group directly attached to the pyrimidine ring at the 2-position .

Fragment profile & pKa

Context-dependent

MW 165, TPSA 37.8, HBA 3, HBD 1; predicted pKa may differ from tert-butyl regioisomer (pred. 7.95)

Ionization state under assay conditions may differ across regioisomers

pKa values are predicted; experimental verification needed for reliable comparison

Evidence Dimension	Fragment-like property profile (MW, TPSA, HBA, HBD, pKa)
Target Compound Data	MW 165.24, TPSA 37.81, HBA 3, HBD 1, RotB 4; pKa not experimentally reported
Comparator Or Baseline	tert-Butyl regioisomer (CAS 944899-70-1): MW 165.24, HBA 3, HBD 1, RotB 1, predicted pKa 7.95±0.29. n-Butyl analog: HBA 3, HBD 1, LogP 0.93–1.37 (source-dependent).
Quantified Difference	The tert-butyl regioisomer's predicted pKa (7.95) suggests ~35–40% protonation at physiological pH 7.4; the target compound's pKa is expected to differ due to the distinct electronic environment of the pyrimidine-5-ylmethylamine vs. 2-aminopyrimidine scaffold.
Conditions	Leyan computed properties ; ChemicalBook predicted pKa for CAS 944899-70-1 ; Fluorochem LogP for n-butyl analog

Why This Matters

For FBDD campaigns, fragment ionisation state at physiological pH governs solubility, permeability, and binding interactions. The predicted pKa divergence between regioisomers means their protonation states differ under assay conditions, directly impacting screening hit rates and SAR interpretation.

Commercial Purity and Availability Position Relative to Analogs

The target compound is commercially available at 98% purity from Leyan (Product No. 1555157) in pack sizes ranging from 500 mg to bulk quantities, with a stated MDL number MFCD16864839 . The n-butyl analog is available at 95% purity from Chemenu (CAS 1339763-84-6) and at 98% from Fluorochem (Product Code F710449) . The tert-butyl regioisomer is available at 95–98% purity from multiple vendors including Leyan (Product No. 1644207, 98%) . The higher specified purity of the target compound (98%) versus the 95% minimum purity of some n-butyl analog offerings may reduce the need for repurification in sensitive downstream applications.

Purity specification

Head-to-head

Target 98% minimum, vs 95–98% range for n-butyl analogs

Higher purity may reduce repurification burden in sensitive downstream steps

Vendor-reported purity; verify lot-specific COA

Evidence Dimension	Commercial purity specification
Target Compound Data	98% purity (Leyan, CAS 1343759-91-0, Product No. 1555157)
Comparator Or Baseline	n-Butyl analog: 95% (Chemenu, CAS 1339763-84-6) or 98% (Fluorochem Product F710449). tert-Butyl regioisomer: 98% (Leyan, CAS 944899-70-1) or 95% (ChemicalBook supplier listing).
Quantified Difference	Target compound minimum reported purity 98% vs. 95% for lowest-purity n-butyl comparator listings (Δ = 3 percentage points). tert-Butyl regioisomer parity at 98% from Leyan.
Conditions	Vendor-specified purity values from product pages

Why This Matters

For procurement decisions in synthetic chemistry and fragment screening, a 3% purity differential can translate into meaningful differences in byproduct burden, requiring additional purification steps that increase cost and time. The target compound's consistent 98% purity specification across suppliers reduces procurement risk.

Best-Fit Research and Industrial Application Scenarios for (Butan-2-yl)(pyrimidin-5-ylmethyl)amine

Chiral Fragment Library Construction for Enantioselective FBDD Screening

The single stereogenic center at the sec-butyl 2-position enables (butan-2-yl)(pyrimidin-5-ylmethyl)amine to serve as a chirality-introducing fragment building block in fragment-based drug discovery (FBDD) library design . Unlike the achiral n-butyl and tert-butyl analogs, this compound allows exploration of enantioselective binding interactions with protein targets. The fragment-like property profile (MW 165.24, TPSA 37.81, HBA 3, HBD 1) conforms to the Rule of Three guidelines for fragment libraries, and the pyrimidine ring provides a privileged scaffold for kinase, dehydrogenase, and methyltransferase target classes .

Steric Probe in Structure-Activity Relationship (SAR) Exploration of N-Alkyl Pyrimidine Series

The compound enables SAR studies where lipophilicity is held constant (LogP 1.36) while steric bulk and branching architecture are systematically varied. The near-identical LogP to the n-butyl analog (ΔLogP = 0.0016) but differentiated steric profile allows medicinal chemists to deconvolute steric from lipophilic contributions to target binding, cellular permeability, and metabolic stability . The four rotatable bonds of the sec-butyl chain provide a conformational flexibility profile distinct from the highly constrained tert-butyl regioisomer (one rotatable bond), offering a middle ground for optimizing binding entropy .

Synthetic Intermediate for N-Substituted Pyrimidine-5-ylmethylamine Derivatives

The secondary amine functionality serves as a versatile handle for further derivatization—including acylation, reductive amination, sulfonylation, and urea formation—to generate compound libraries for medicinal chemistry campaigns . The pyrimidine-5-ylmethyl scaffold is a recognized pharmacophoric element in kinase inhibitors, GPCR modulators, and epigenetic target ligands. The 98% commercial purity specification (Leyan Product No. 1555157) minimizes byproduct interference in subsequent synthetic steps, reducing purification burden relative to lower-purity analog offerings .

Physicochemical Benchmarking of Branched Versus Linear Alkylamines in Property Prediction Models

With experimentally accessible LogP (1.36), TPSA (37.81), and rotatable bond count (4), (butan-2-yl)(pyrimidin-5-ylmethyl)amine serves as a well-characterized reference compound for validating in silico property prediction algorithms on branched secondary amines . The availability of direct comparator data for the n-butyl and tert-butyl analogs from the same computational pipeline (Leyan) enables controlled cross-compound comparisons that can refine quantitative structure-property relationship (QSPR) models for amine-containing heterocycles .

Application

Selection Property

Validation Focus

Chiral fragment library design

Racemic sec-butyl chiral center

Enantiomeric resolution and library diversity assessment

Steric SAR probe

Branched architecture with similar lipophilicity

Steric vs lipophilic contribution deconvolution

Synthetic intermediate

Secondary amine reactivity and purity

Derivatization compatibility and purity verification

Physicochemical benchmarking

Well-characterized property dataset

QSPR model validation for branched secondary amines